Cas no 1676072-44-8 (2-(2-(1-methyl-1H-indole-2-carboxamido)acetamido)acetic acid)

• Product Name: 2-(2-(1-methyl-1H-indole-2-carboxamido)acetamido)acetic acid
• CAS No: 1676072-44-8
• CID: 6483911
• Update Time: 2025-05-20

2-(2-(1-methyl-1H-indole-2-carboxamido)acetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(1-methyl-1H-indole-2-carboxamido)acetamido)acetic acid

• Inchi： 1S/C14H16N3O4/c1-17-11-5-3-2-4-10(11)6-14(17,16-9-18)7-12(19)15-8-13(20)21/h2-6,9H,7-8H2,1H3,(H,15,19)(H,16,18)(H,20,21)
• InChI Key： YSRGYBVCWWMNNX-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC(=O)CC1(NC=O)=CC2=C(N1C)C=CC=C2

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 728.9±50.0 °C(Predicted)
• pka: 3.36±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on 2-(2-(1-methyl-1H-indole-2-carboxamido)acetamido)acetic acid

2-(2-(1-Methyl-1H-Indole-2-Carboxamido)Acetamido)Acetic Acid: A Comprehensive Overview

2-(2-(1-Methyl-1H-Indole-2-Carboxamido)Acetamido)Acetic Acid (CAS No. 1676072-44-8) is a biologically active compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound, often referred to as compound 1676072-44-8, has garnered attention due to its unique structural features and promising therapeutic applications. The molecule is characterized by its indole ring system, which is a common structural motif in many bioactive compounds, including pharmaceutical agents and natural products.

The indole moiety in compound 1676072-44-8 plays a crucial role in its biological activity. Indole-containing compounds are known for their ability to interact with various biological targets, such as enzymes, receptors, and ion channels. Recent studies have highlighted the importance of indole derivatives in modulating cellular signaling pathways, particularly those involved in inflammation, cancer, and neurodegenerative diseases. The methyl group attached to the indole ring further enhances the compound's stability and bioavailability, making it a valuable candidate for drug development.

One of the most notable aspects of compound 1676072-44-8 is its dual acetylamino group structure. This feature allows the molecule to act as a bifunctional compound, capable of interacting with multiple biological targets simultaneously. Such bifunctionality is highly desirable in drug design, as it can lead to enhanced efficacy and reduced side effects. Recent research has demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that compound 1676072-44-8 could be a promising lead for the development of anti-inflammatory agents.

In addition to its enzymatic inhibitory properties, compound 1676072-44-8 has shown potential as a modulator of cellular signaling pathways. For instance, studies have indicated that this compound can interfere with the NF-kB pathway, a critical regulator of immune responses and inflammation. By inhibiting NF-kB activation, compound 1676072-44-8 may help alleviate symptoms associated with chronic inflammatory conditions such as arthritis and inflammatory bowel disease.

The synthesis of compound 1676072-44-8 involves a multi-step process that combines principles from organic chemistry and peptide synthesis. The key steps include the preparation of the indole derivative, followed by coupling reactions to introduce the acetylamino groups. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is essential for studying its stereochemical properties and pharmacokinetics.

From an analytical standpoint, compound 1676072-44-8 has been thoroughly characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular structure, conformational flexibility, and crystal packing behavior. Such detailed structural information is invaluable for understanding the compound's interactions with biological targets and optimizing its pharmacological properties.

Looking ahead, compound 1676072-44-8 holds great promise for further exploration in preclinical studies. Its unique combination of structural features and biological activities positions it as a strong candidate for drug development programs targeting inflammatory diseases and other conditions where modulation of cellular signaling pathways is beneficial. As research continues to unravel the full potential of this compound, it is anticipated that compound 1676072-44-8 will play a significant role in advancing therapeutic interventions in the coming years.